Methyl 4-hydrazinyl-2-methoxybenzoate hydrochloride

• Molecular Formula: C9H13ClN2O3
• Molecular Weight: 232.66 g/mol
• IUPAC Name: methyl 4-hydrazinyl-2-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C9H12N2O3.ClH/c1-13-8-5-6(11-10)3-4-7(8)9(12)14-2;/h3-5,11H,10H2,1-2H3;1H
• InChI Key: QHQSPBOTJSKHPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NN)C(=O)OC.Cl

Description

Methyl 4-hydrazinyl-2-methoxybenzoate hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O3 and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

tert-butyl 1-(3-methoxy-4-(methoxycarbonyl)phenyl)hydrazinecarboxylate (Intermediate#112) (4.86 g, 16.40 mmol) was added to a 4M solution of hydrogen chloride (61.5 mL, 246 mmol) in dioxane. The resulting solution was stirred at 20° C. for 5 hours. The reaction mixture was evaporated to dryness and the crude residue was triturated with Et2O to give a solid which was collected by filtration and dried under vacuum to give methyl 4-hydrazinyl-2-methoxybenzoate hydrochloride (3.50 g, 92%) as a pale green solid.

Synthesis routes and methods II

Procedure details

tert-butyl 1-(3-methoxy-4-(methoxycarbonyl)phenyl)hydrazinecarboxylate (Intermediate #112) (4.86 g, 16.40 mmol) was added to a 4M solution of hydrogen chloride (61.5 mL, 246 mmol) in dioxane. The resulting solution was stirred at 20° C. for 5 hours. The reaction mixture was evaporated to dryness and the crude residue was triturated with Et2O to give a solid which was collected by filtration and dried under vacuum to give methyl 4-hydrazinyl-2-methoxybenzoate hydrochloride (3.50 g, 92%) as a pale green solid.